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Compound of Interest

1,4-Diacetoxy-2,3-
Compound Name: ,
dicyanobenzene

Cat. No.: B160749

Essential Safety and Handling Guide for 1,4-
Diacetoxy-2,3-dicyanobenzene

This guide provides immediate and essential safety protocols for laboratory personnel,
including researchers, scientists, and drug development professionals, handling 1,4-
Diacetoxy-2,3-dicyanobenzene (CAS No. 83619-73-2).[1] The following procedures are
designed to ensure safe operational handling and disposal.

Chemical Profile:

Property Value

Chemical Name 1,4-Diacetoxy-2,3-dicyanobenzene
Molecular Formula C12HsN204

Molecular Weight 244.20 g/mol

CAS Number 83619-73-2[1]

Appearance Solid (form may vary)

Storage Store at -20°CJ[1]
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Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 1,4-Diacetoxy-2,3-dicyanobenzene is not
readily available, data from structurally related compounds containing cyano and acetoxy
functional groups suggest potential hazards. These may include skin and eye irritation, and
potential toxicity if ingested or inhaled.[2][3] Therefore, a comprehensive PPE plan is
mandatory for all personnel handling this compound.

Table 1: Recommended Personal Protective Equipment (PPE)

PPE Category Specification Purpose

Nitrile or other chemically )
] ] To prevent skin contact and
Hand Protection resistant gloves. Double- ]
o absorption.[4]
gloving is recommended.

Safety glasses with side

shields or chemical splash
) ) To protect eyes from splashes
Eye Protection goggles. A face shield may be ) )
i N and airborne particles.[4]
required for larger quantities.

[4]1(5]

A standard laboratory coat,

fully buttoned. A chemical- o
] i ] To prevent contamination of
Skin and Body resistant apron is ) )
) personal clothing and skin.[4]
recommended when handling

larger quantities.[4]

A NIOSH-approved respirator
(e.g., N95 dust mask) should

. ) To prevent inhalation of dust or
Respiratory be used, especially when

) ) aerosols.[4]
handling the solid form to

avoid dust inhalation.

Closed-toe shoes made of a _
Footwear ) To protect feet from spills.
non-porous material.[6]
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Operational Plan: Step-by-Step Handling Procedure

Adherence to the following experimental protocol is crucial for the safe handling of 1,4-
Diacetoxy-2,3-dicyanobenzene.

Preparation:

o Ensure the work area, typically a certified chemical fume hood, is clean and uncluttered.[4]
« Verify that all necessary PPE is available and in good condition.[4]

o Have an emergency spill kit readily accessible.[4]

Donning PPE: The correct order for putting on PPE is critical to prevent exposure.

Put on a lab coat, ensuring it is fully buttoned.[4]

Wear safety glasses or goggles.[4]

Put on the recommended gloves.[4]

If handling the powder outside of a certified fume hood, a respirator is required.[4]
Handling the Chemical:

e Conduct all manipulations of 1,4-Diacetoxy-2,3-dicyanobenzene within a certified chemical
fume hood to minimize inhalation exposure.[4]

o Use a spatula or other appropriate tools to handle the solid. Avoid creating dust.[4]
 If making a solution, add the solid to the solvent slowly to prevent splashing.[4]
Post-Handling:

e Securely close the container of 1,4-Diacetoxy-2,3-dicyanobenzene.

e Clean the work area thoroughly.
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» Remove PPE in the correct order to avoid cross-contamination: gloves first, followed by the
lab coat, and then eye protection.[4]

e Wash hands thoroughly with soap and water after handling the chemical, even if gloves were
worn.[4]

Disposal Plan
Unused Chemical:

o Dispose of as hazardous chemical waste through your institution's Environmental Health and
Safety (EHS) office.[4]

e Do not discard in regular trash or down the drain.[4]
Contaminated Materials:

e Dispose of any contaminated PPE (e.g., gloves) and lab supplies (e.g., weighing paper,
pipette tips) as hazardous waste in designated containers.

Experimental Workflow Diagram
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Caption: Workflow for safe handling of 1,4-Diacetoxy-2,3-dicyanobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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